Cas no 2807473-90-9 ((3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane)

Technical Introduction: (3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane is a fluorinated and chlorinated aromatic sulfide compound featuring a benzyloxy substituent. This structurally distinct molecule is valuable in synthetic organic chemistry, particularly as an intermediate in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both fluorine and chlorine atoms enhances its reactivity and selectivity in cross-coupling reactions, while the benzyloxy group offers potential for further functionalization. Its stability under standard conditions and well-defined purity make it suitable for precise applications in research and industrial processes. The compound’s unique scaffold is advantageous for constructing complex molecular architectures in medicinal chemistry and material science.
(3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane structure
2807473-90-9 structure
Product Name:(3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane
CAS No:2807473-90-9
MF:C14H12ClFOS
MW:282.760885238647
CID:6795885
PubChem ID:164894143
Update Time:2025-05-26

(3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • (3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane
    • MFCD34760651
    • 2807473-90-9
    • Inchi: 1S/C14H12ClFOS/c1-18-14-11(15)7-8-12(13(14)16)17-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
    • InChI Key: KMKPBLFYVTUNPD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1SC)F)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 282.0281420g/mol
  • Monoisotopic Mass: 282.0281420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 34.5Ų

(3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB609166-250mg
(3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane; .
2807473-90-9
250mg
€336.20 2024-07-24
abcr
AB609166-1g
(3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane; .
2807473-90-9
1g
€619.00 2024-07-24
abcr
AB609166-5g
(3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane; .
2807473-90-9
5g
€2075.80 2024-07-24

Additional information on (3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane

Introduction to (3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane (CAS No. 2807473-90-9)

The compound (3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane, identified by the CAS registry number 2807473-90-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials development.

Recent studies have highlighted the importance of sulfur-containing compounds like (3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane in the development of novel therapeutic agents. The presence of a benzyloxy group, a chlorine atom, and a fluorine atom in its structure contributes to its versatile reactivity and selectivity in chemical reactions. These features make it a valuable intermediate in the synthesis of complex molecules with specific biological activities.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions, which are optimized to achieve high yields and purity. Researchers have explored various synthetic pathways, with a focus on improving reaction efficiency and minimizing environmental impact. For instance, recent advancements in catalytic methods have enabled the selective formation of sulfur-based bonds, which are critical for constructing the core structure of this compound.

In terms of applications, (3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane has shown promise in the development of agrochemicals due to its ability to interact with specific biochemical pathways in plants. Studies conducted in 2023 demonstrated that this compound can act as a potent inhibitor of certain enzymes involved in plant stress responses, potentially leading to new strategies for crop protection.

Moreover, this compound has been investigated for its potential use in pharmaceuticals, particularly in the design of drugs targeting specific receptors or enzymes. Its unique combination of functional groups allows for fine-tuning of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for drug development.

From an environmental perspective, understanding the fate and transport of (3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane in natural systems is essential for assessing its potential ecological impact. Recent research has focused on evaluating its biodegradation pathways under various environmental conditions, providing insights into its persistence and bioaccumulation potential.

In conclusion, the compound (3-(Benzyloxy)-6-chloro-2-fluorophenyl)(methyl)sulfane (CAS No. 2807473-90-9) represents a significant advancement in modern organic chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance as a research subject and industrial material. Continued exploration into its properties and potential uses will undoubtedly contribute to further innovations in chemistry and related fields.

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